Cas no 734478-36-5 (1H-Imidazole,5-bromo-4-ethyl-)

1H-Imidazole,5-bromo-4-ethyl- is a brominated and ethyl-substituted imidazole derivative, serving as a versatile intermediate in organic synthesis and pharmaceutical applications. Its structure, featuring both bromo and ethyl functional groups, enhances reactivity in cross-coupling reactions, nucleophilic substitutions, and heterocyclic modifications. This compound is particularly valuable in the development of bioactive molecules, including potential drug candidates, due to the imidazole core's role in medicinal chemistry. The bromine atom offers a handle for further functionalization, while the ethyl group contributes to steric and electronic tuning. Suitable for controlled reactions, it is commonly employed in research settings requiring precise molecular modifications.

1H-Imidazole,5-bromo-4-ethyl- structure

Product Name:1H-Imidazole,5-bromo-4-ethyl-

CAS No:734478-36-5

MF:C₅H₇BrN₂

MW:175.026479959488

CID:559530

PubChem ID:45120929

Update Time:2025-10-29

1H-Imidazole,5-bromo-4-ethyl- Chemical and Physical Properties

Names and Identifiers

- 1H-Imidazole,5-bromo-4-ethyl-
- 1H-Imidazole,4-bromo-5-ethyl- (9CI)
- 734478-36-5
- 5-Bromo-4-ethyl-1H-imidazole
- 1H-Imidazole,4-bromo-5-ethyl-(9ci)
- Inchi： 1S/C5H7BrN2/c1-2-4-5(6)8-3-7-4/h3H,2H2,1H3,(H,7,8)
- InChI Key： HZFDCSMOFCSNTO-UHFFFAOYSA-N
- SMILES： BrC1=C(CC)NC=N1

Computed Properties

Exact Mass: 173.979
Monoisotopic Mass: 173.979
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 76.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 28.7A^2
XLogP3: 1.9

1H-Imidazole,5-bromo-4-ethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-393368-1.0g	4-bromo-5-ethyl-1H-imidazole	734478-36-5	1.0g	$1150.0	2023-03-02
Enamine	EN300-393368-2.5g	4-bromo-5-ethyl-1H-imidazole	734478-36-5	2.5g	$2384.0	2023-03-02
Enamine	EN300-393368-5.0g	4-bromo-5-ethyl-1H-imidazole	734478-36-5	5.0g	$3018.0	2023-03-02
Enamine	EN300-393368-10.0g	4-bromo-5-ethyl-1H-imidazole	734478-36-5	10.0g	$3795.0	2023-03-02